![molecular formula C6H10ClN3O2 B1430357 2-(1,2,4-Oxadiazol-3-yl)morpholine hydrochloride CAS No. 1461708-58-6](/img/structure/B1430357.png)
2-(1,2,4-Oxadiazol-3-yl)morpholine hydrochloride
Overview
Description
2-(1,2,4-Oxadiazol-3-yl)morpholine hydrochloride, commonly referred to as 2OMH, is a synthetic compound with a variety of applications in scientific research and laboratory experiments. It is a white, crystalline solid with the molecular formula C7H11ClN2O2. 2OMH has been studied for its potential to act as a biochemical inhibitor or modulator of certain enzymes, as well as its role in various physiological processes.
Scientific Research Applications
Drug Discovery
The 1,2,4-oxadiazole heterocyclic ring, which is a part of the compound, has received considerable attention due to its unique bioisosteric properties and a wide spectrum of biological activities . This makes it a perfect framework for novel drug development .
Anticancer Activity
1,2,4-Oxadiazole derivatives have shown potential in the field of anticancer research . The MTT test, which quantifies living cells by measuring the activity of mitochondrial enzymes, has been used to evaluate the anticancer potential of these compounds .
Antimicrobial Activity
Compounds containing the 1,2,4-oxadiazole unit have demonstrated significant antimicrobial activity . They have been tested against various bacteria and fungi, showing promising results .
Agricultural Applications
1,2,4-Oxadiazole derivatives have shown a broad spectrum of agricultural biological activities . They have been used in the development of efficient and low-risk chemical pesticides .
Antibacterial Activity Against Xanthomonas Oryzae
Certain 1,2,4-oxadiazole derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc), which cause serious diseases in rice .
Nematocidal Activity
These compounds have also shown moderate nematocidal activity against Meloidogyne incognita, a species of root-knot nematode that is a major agricultural pest .
Mechanism of Action
Target of Action
Oxadiazoles, the core structure of this compound, have been reported to exhibit a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , and antifungal properties. These activities suggest that oxadiazoles may interact with multiple targets, depending on the specific substituents attached to the oxadiazole ring.
Mode of Action
Oxadiazoles are known to interact with their targets through hydrogen bonding . The electronegative nitrogen and oxygen atoms in the oxadiazole ring can act as hydrogen bond acceptors , potentially influencing the interaction between the compound and its targets.
Biochemical Pathways
Given the broad range of biological activities associated with oxadiazoles , it is likely that this compound may influence multiple biochemical pathways.
Result of Action
Oxadiazoles have been reported to exhibit anticancer activity . For instance, certain oxadiazoles have shown promising results in in-vitro anticancer activities, with IC50 values observed against the MCF-7 and KB cell lines .
properties
IUPAC Name |
2-(1,2,4-oxadiazol-3-yl)morpholine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9N3O2.ClH/c1-2-10-5(3-7-1)6-8-4-11-9-6;/h4-5,7H,1-3H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLJULPJUWHVOIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)C2=NOC=N2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10ClN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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